Cas no 207801-20-5 (Sodium p-toluenesulfinate)

• Product Name: Sodium p-toluenesulfinate
• CAS No: 207801-20-5
• MF: C₇H₉NaO₃S
• MW: 196.199331998825
• MDL: MFCD00149640
• CID: 285083
• PubChem ID: 24900150
• Update Time: 2025-09-18

Sodium p-toluenesulfinate Chemical and Physical Properties

Names and Identifiers

• Benzenesulfinic acid,4-methyl-, sodium salt, hydrate (1:1:?)
• P-TOLUENESULFINIC ACID SODIUM SALT
• Sodium p-toluenesulfinate
• p-Toluenesulfinic acid
• p-Toluenesulfinic acid hydrate sodium salt
• Sodium p-toluenesulfinate hydrate
• Sodium 4-methylbenzenesulfinate
• Sodium toluene-4-sulphinate
• Sodium 4-toluenesulfinate
• Sodium p-tolylsulfinate
• BENZENESULFINIC ACID, 4-METHYL-, SODIUM SALT
• p-Toluenesulfinic acid, sodium salt
• p-Toluensulfinan sodny [Czech]
• 7CKU5W4TRM
• 4-Methylbenzenesulfinic acid sodium salt
• 4-Methylbenzenesulfinic acid, sodium salt
• sodium 4-methylbenzene-1-sulfinate
• 4-Tol
• SCHEMBL3111611
• AKOS028109546
• Benzenesulfinic acid, 4-methyl-, sodium salt, hydrate
• MFCD00149640
• 207801-20-5
• E79355
• Sodium 4-methylbenzene-1-sulfinate hydrate
• Sodium 4-methylbenzenesulfinate xhydrate
• SODIUM 4-METHYLBENZENESULFINATE HYDRATE
• p-Toluenesulfinic acid sodium salt
• Sodium4-methylbenzenesulfinatexhydrate
• AS-80673
• WUHWAOGAJFMIFU-UHFFFAOYSA-M
• CS-0362628
• 1011708-74-9
• EN300-257371
• sodium 4-toluenesulphinate monohydrate
• Sodium p-toluenesulfinate hydrate, 97%
• sodium;4-methylbenzenesulfinate;hydrate
• p-Toluenesulfinic acid sodium salt, 97% (dry wt.), water <5%

• MDL： MFCD00149640
• Inchi： 1S/C7H8O2S.Na.H2O/c1-6-2-4-7(5-3-6)10(8)9;;/h2-5H,1H3,(H,8,9);;1H2/q;+1;/p-1
• InChI Key： WUHWAOGAJFMIFU-UHFFFAOYSA-M
• SMILES： S(C1C=CC(C)=CC=1)(=O)[O-].[Na+].O

Computed Properties

• Exact Mass: 196.01700
• Monoisotopic Mass: 196.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 0.9
• Topological Polar Surface Area: 59.3

Experimental Properties

• Color/Form: Not available
• Melting Point: >300 °C (lit.)
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 68.57000
• LogP: 2.03440
• Sensitiveness: Sensitive to humidity
• Solubility: Not available
• Vapor Pressure: No data available

Sodium p-toluenesulfinate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H312,H319
• Warning Statement： P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22
• Safety Instruction： H302,H312,H319
• FLUKA BRAND F CODES：3
• RTECS：XT4725000
• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：Sealed storage.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt